Cas no 173976-65-3 (Benzene, [(2,2-dimethylpropoxy)methyl]-)

Benzene, [(2,2-dimethylpropoxy)methyl]- structure
173976-65-3 structure
Product Name:Benzene, [(2,2-dimethylpropoxy)methyl]-
CAS No:173976-65-3
MF:C12H18O
MW:178.270723819733
CID:1358808
PubChem ID:11830013
Update Time:2025-04-20

Benzene, [(2,2-dimethylpropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(2,2-dimethylpropoxy)methyl]-
    • 2,2-dimethylpropoxymethylbenzene
    • 173976-65-3
    • SCHEMBL1691827
    • DTXSID90474034
    • Inchi: 1S/C12H18O/c1-12(2,3)10-13-9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
    • InChI Key: UWUKUFGWTFKPMT-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC(C)(C)C

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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